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Compound of Interest

Compound Name: Protein Kinase C (19-31)

Cat. No.: B15541025 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling, storage, and use of the

PKC (19-31) peptide, with a primary focus on preventing its degradation and ensuring

experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the PKC (19-31) peptide and what is its mechanism of action?

A1: The PKC (19-31) peptide is a synthetic peptide corresponding to amino acid residues 19-

31 of the pseudosubstrate domain of Protein Kinase Cα (PKCα). Its sequence is Arg-Phe-Ala-

Arg-Lys-Gly-Ala-Leu-Arg-Gln-Lys-Asn-Val. It functions as a competitive inhibitor of PKC by

binding to the substrate-binding site of the enzyme, thereby preventing the phosphorylation of

its natural substrates. A variation of this peptide, where Alanine at position 25 is replaced with

Serine, converts it into a PKC substrate.

Q2: How should I store the lyophilized PKC (19-31) peptide?

A2: For maximum stability, the lyophilized peptide should be stored at -20°C or -80°C in a

desiccated environment. When stored properly, the lyophilized powder is stable for extended

periods (months to years). Before opening, it is crucial to allow the vial to warm to room

temperature in a desiccator to prevent condensation, as moisture can significantly reduce long-

term stability.

Q3: What is the recommended procedure for dissolving the PKC (19-31) peptide?
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A3: The PKC (19-31) peptide is a basic peptide due to the presence of multiple arginine and

lysine residues. Therefore, it should be readily soluble in sterile, distilled water. For peptides

that are difficult to dissolve, a small amount of 1-10% acetic acid can be used to aid dissolution

before diluting with a buffered solution. It is recommended to start with a small amount of the

peptide to test for solubility before dissolving the entire stock.

Q4: How should I store the PKC (19-31) peptide in solution?

A4: Peptides in solution are significantly less stable than in their lyophilized form
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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